molecular formula C10H12INO2 B3184844 Methyl 2-(dimethylamino)-5-iodobenzoate CAS No. 1131605-35-0

Methyl 2-(dimethylamino)-5-iodobenzoate

Cat. No.: B3184844
CAS No.: 1131605-35-0
M. Wt: 305.11 g/mol
InChI Key: AFXGJAMDJQFUJL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, homopolymers of 2-(dimethylamino)ethyl methacrylate (DMAEMA) have been synthesized directly in aqueous media by reversible addition-fragmentation chain transfer polymerization (RAFT) using 4,4’-azobis (4-cyanopentanoic acid) (V501) as a water-soluble azo initiator and 4-cyanopentanoic acid dithiobenzoate (CPADB) as a chain transfer agent .

Properties

CAS No.

1131605-35-0

Molecular Formula

C10H12INO2

Molecular Weight

305.11 g/mol

IUPAC Name

methyl 2-(dimethylamino)-5-iodobenzoate

InChI

InChI=1S/C10H12INO2/c1-12(2)9-5-4-7(11)6-8(9)10(13)14-3/h4-6H,1-3H3

InChI Key

AFXGJAMDJQFUJL-UHFFFAOYSA-N

SMILES

CN(C)C1=C(C=C(C=C1)I)C(=O)OC

Canonical SMILES

CN(C)C1=C(C=C(C=C1)I)C(=O)OC

Origin of Product

United States

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